Cas no 1261946-08-0 (2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid
• CAS No: 1261946-08-0
• MF: C₁₅H₁₂ClNO₄
• MW: 305.713083267212
• CID: 2765220
• PubChem ID: 53224104
• Update Time: 2025-04-21

2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30688092
• 2-Chloro-5-[4-(ethoxycarbonyl)phenyl]pyridine-3-carboxylic acid
• MFCD18318186
• 1261946-08-0
• 2-CHLORO-5-(4-ETHOXYCARBONYLPHENYL)NICOTINIC ACID
• 2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid, 95%
• 2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid

• Inchi： 1S/C15H12ClNO4/c1-2-21-15(20)10-5-3-9(4-6-10)11-7-12(14(18)19)13(16)17-8-11/h3-8H,2H2,1H3,(H,18,19)
• InChI Key： FZVYSQTWCKGAFI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 305.0454856Da
• Monoisotopic Mass: 305.0454856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.5Ų